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Compound of Interest

Compound Name: N-Methylhexanamide
CAS No.: 3418-05-1
Cat. No.: B1216667
Get Quote
. J

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of molecules is paramount. This
technical guide provides a concise summary of the molecular formula and molecular weight of
N-Methylhexanamide.

N-Methylhexanamide is a fatty amide with the chemical formula C7H15NO.[1][2][3] Its
molecular structure consists of a hexanamide backbone with a methyl group attached to the
nitrogen atom.

Molecular Data Summary

The key quantitative data for N-Methylhexanamide is presented in the table below for
straightforward reference and comparison.
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Property Value Source

PubChem[1], LookChem[2],

Molecular Formula C7H15NO _
Guidechem[3]

Molecular Weight 129.20 g/mol PubChem([1]

Monoisotopic Mass 129.115364102 Da PubChem[1]

This document focuses solely on the molecular weight and formula of N-Methylhexanamide.
As such, experimental protocols, signaling pathways, and logical relationship diagrams are not
applicable to the scope of this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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